Cas no 2680794-41-4 (3-(1-ethyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 3-(1-ethyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-5-yl)propanoic acid
• CAS No: 2680794-41-4
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• CID: 5652999
• PubChem ID: 165910260
• Update Time: 2025-11-01

3-(1-ethyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282620
• 3-(1-ethyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazol-5-yl)propanoic acid
• 2680794-41-4
• 3-(1-ethyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-5-yl)propanoic acid

• Inchi： 1S/C12H17N3O4/c1-3-7-19-12(18)14-9-8-13-15(4-2)10(9)5-6-11(16)17/h3,8H,1,4-7H2,2H3,(H,14,18)(H,16,17)
• InChI Key： XXJBYKNNMAILAK-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C=NN(CC)C=1CCC(=O)O)=O

Computed Properties

• Exact Mass: 267.12190603g/mol
• Monoisotopic Mass: 267.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-(1-ethyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-5-yl)propanoic acid

3-(1-Ethyl-4-{(Prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-5-yl)Propanoic Acid: A Comprehensive Overview

The compound 3-(1-Ethyl-4-{(Prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-5-yl)Propanoic Acid, identified by the CAS Registry Number 2680794-41-4, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and structural versatility.

Pyrazoles are five-membered heterocycles containing two adjacent nitrogen atoms, making them highly reactive and capable of participating in a wide range of chemical reactions. The presence of the ethyl group at position 1 and the (propenoyloxy)carbonylamino group at position 4 further enhances the functional diversity of this molecule. These substituents not only influence the electronic properties of the pyrazole ring but also provide sites for potential interactions with biological targets, such as enzymes or receptors.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. For instance, researchers have demonstrated that certain pyrazole-containing compounds exhibit potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. Similarly, this compound's propanoic acid moiety may contribute to its ability to modulate lipid metabolism or exert anti-inflammatory effects.

The synthesis of 3-(1-Ethyl-4-{(Prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-5-yl)Propanoic Acid involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. The use of environmentally friendly reagents and conditions has become increasingly popular in recent years, aligning with the global trend toward green chemistry practices. This approach not only reduces the environmental footprint but also enhances the scalability of the synthesis process for industrial applications.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a precursor for more complex molecules makes it valuable in combinatorial chemistry and high-throughput screening efforts. Additionally, its structural features suggest potential utility in agrochemicals, where pyrazole derivatives are often employed as fungicides or herbicides due to their ability to disrupt key biochemical pathways in pathogens.

From a pharmacological perspective, the compound's propanoic acid group may facilitate its absorption and bioavailability when administered orally or parenterally. This characteristic is particularly advantageous for drug candidates targeting chronic conditions that require sustained therapeutic effects. Furthermore, computational studies using molecular docking techniques have revealed that this compound may bind effectively to certain G-protein coupled receptors (GPCRs), which are critical targets for treating cardiovascular diseases and neurological disorders.

The integration of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has significantly improved our understanding of this compound's structural properties and stability under various conditions. These insights are crucial for optimizing its synthesis and ensuring consistent quality during large-scale production.

In conclusion, 3-(1-Ethyl-4-{(Prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-5-Yl)Propanoic Acid represents a versatile platform for exploring novel chemical entities with therapeutic potential. Its unique combination of functional groups and structural features positions it as a valuable asset in both academic research and industrial development efforts.